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Compound of Interest

Compound Name: 4-Morpholinocyclohexanone
CAS No.: 139025-93-7
Cat. No.: B591797

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic data for 4-
Morpholinocyclohexanone and its structurally related analogs. Due to the limited availability
of public experimental spectral data for 4-Morpholinocyclohexanone, this document focuses
on cross-referencing with readily available data for cyclohexanone, morpholine, N-
methylcyclohexylamine, and piperidinocyclohexane. This comparative approach allows for the
inference of spectroscopic characteristics of the target compound based on the spectral
features of its constituent and related structures.

Data Presentation

The following tables summarize the key spectroscopic data for the analogous compounds.
These tables are designed to facilitate a quick comparison of the expected spectral features.

Table 1: Infrared (IR) Spectroscopy Data
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Functional Group

Compound Key Absorptions (cm~?) .
Assignment
Cyclohexanone ~1715 (strong) C=0 (Ketone) stretch[1]
~2940, ~2860 C-H (alkane) stretch
Morpholine ~3330 (broad) N-H stretch
~1115 C-O-C stretch
N-Methylcyclohexylamine ~3300 (weak) N-H stretch
~2925, ~2850 C-H (alkane) stretch
Piperidinocyclohexane ~2920, ~2850 C-H (alkane) stretch

Table 2: 1H Nuclear Magnetic Resonance (NMR) Spectroscopy Data
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Chemical Shift (5,

Compound Multiplicity Assignment
ppm)

-CH:- adjacent to
Cyclohexanone ~2.3 m

C=0
~1.8 m -CH2-
~1.7 m -CH:-
Morpholine ~3.67 t -CHz-0O-
~2.86 t -CH2-N-
~1.8 (broad s) s N-H
N-
Methylcyclohexylamin ~ ~2.42 S N-CHs
e
~2.3-2.5 m -CH-N-
~1.0-1.9 m Cyclohexyl -CH2-

L -CH-N- & Piperidine

Piperidinocyclohexane ~2.3-2.5 m

a-CH:

Cyclohexyl &

~1.2-1.8 m Y Y

Piperidine -CH2-

Table 3: 13C Nuclear Magnetic Resonance (NMR) Spectroscopy Data
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Compound Chemical Shift (6, ppm) Assignment
Cyclohexanone ~211 C=0

~42 -CH:- adjacent to C=0

~27 -CHa-

~25 -CH2-

Morpholine ~67 -CH2-0-[2]
~46 -CH2-N-[2]

N-Methylcyclohexylamine ~58 -CH-N-
~34 N-CHs

~32, 26, 25 Cyclohexyl -CH2-

Piperidinocyclohexane ~60-65 -CH-N-
~50-55 Piperidine a-C

~25-35 Cyclohexyl & Piperidine -CH2-

Table 4: Mass Spectrometry (MS) Data

Compound Molecular lon (m/z) Key Fragment lons (m/z)
Cyclohexanone 98 83, 70, 55, 42

Morpholine 87 57, 42, 30[3]
N-Methylcyclohexylamine 113 98, 84, 71, 58[4]
Piperidinocyclohexane 167 166, 98, 84

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques cited in

this guide.
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1. Infrared (IR) Spectroscopy
 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.
e Sample Preparation:

o Liquids: A thin film of the liquid sample is placed between two salt plates (e.g., NaCl or
KBr).

o Solids: The solid sample is finely ground with KBr powder and pressed into a thin pellet.
Alternatively, a Nujol mull can be prepared by grinding the solid with a few drops of Nujol
(mineral oil) and placing the paste between salt plates.

o Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400
cm~1). A background spectrum of the empty sample holder (or solvent) is recorded and
subtracted from the sample spectrum.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy
 Instrumentation: A high-field NMR spectrometer (e.g., 300, 400, or 500 MHz) is used.

o Sample Preparation: Approximately 5-10 mg of the sample is dissolved in about 0.5-0.7 mL
of a deuterated solvent (e.g., CDCls, DMSO-ds, D20) in an NMR tube. A small amount of a
reference standard, such as tetramethylsilane (TMS), is often added.

o Data Acquisition:

o H NMR: The spectrum is acquired with a sufficient number of scans to obtain a good
signal-to-noise ratio.

o 13C NMR: Due to the low natural abundance of 13C, a larger number of scans and/or a
more concentrated sample is typically required. Proton decoupling is commonly used to
simplify the spectrum and improve sensitivity.

3. Mass Spectrometry (MS)

 Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or
liquid chromatograph (LC-MS), is used.
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« lonization Method: Electron lonization (EI) is a common technique for volatile organic
compounds. In El, the sample is bombarded with a high-energy electron beam, causing
ionization and fragmentation.

o Data Acquisition: The mass analyzer separates the resulting ions based on their mass-to-
charge ratio (m/z). The detector records the abundance of each ion, generating a mass
spectrum.

Logical Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for cross-referencing the spectroscopic
data of 4-Morpholinocyclohexanone with its structural analogs.

Workflow for Spectroscopic Data Cross-Referencing

Target Compound:
4-Morpholinocyclohexanone

Identify Structural Analogs

Cyclohexanone Morpholine N-Methylcyclohexylamine Piperidinocyclohexane

Acquire Spectroscopic Data
(IR, *H NMR, 3C NMR, MS)

Tabulate and Compare Data

Predict Spectroscopic Features
of Target Compound
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Click to download full resolution via product page

Caption: Logical workflow for comparing 4-Morpholinocyclohexanone with its analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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